Cas no 5739-55-9 (N-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethoxy-2-nitroaniline)

• Product Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethoxy-2-nitroaniline
• CAS No: 5739-55-9
• MF: C₁₈H₂₂N₂O₆
• MW: 362.377085208893
• CID: 946954
• PubChem ID: 98872
• Update Time: 2025-04-19

N-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethoxy-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethoxy-2-nitroaniline
• 1-(3,4-Dimethoxy-phenylaethylamino)-2-nitro-4,5-dimethoxy-benzol
• 3,4-Dimethoxy-N-(4,5-dimethoxy-2-nitrophenyl)benzeneethanamine
• AC1L40HG
• AC1Q1YBV
• AR-1K3578
• Benzeneethanamine, 3,4-dimethoxy-N-(4,5-dimethoxy-2-nitrophenyl)-
• BRN 2778683
• NSC172636
• NSC 172636
• DTXSID30205980
• NSC-172636
• 5739-55-9
• DS-010132

• Inchi： 1S/C18H22N2O6/c1-23-15-6-5-12(9-16(15)24-2)7-8-19-13-10-17(25-3)18(26-4)11-14(13)20(21)22/h5-6,9-11,19H,7-8H2,1-4H3
• InChI Key： FTCJLGVRQQUJSE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNC1C=C(C(=CC=1[N+](=O)[O-])OC)OC)OC

Computed Properties

• Exact Mass: 362.14786
• Monoisotopic Mass: 362.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.232
• Boiling Point: 554.7°C at 760 mmHg
• Flash Point: 289.3°C
• Refractive Index: 1.583
• PSA: 92.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers